Cas no 749265-07-4 (Imidodicarbonic acid, (2-chloro-3-pyridinyl)-, bis(1,1-dimethylethyl) ester)

• Product Name: Imidodicarbonic acid, (2-chloro-3-pyridinyl)-, bis(1,1-dimethylethyl) ester
• CAS No: 749265-07-4
• MF: C₁₅H₂₁ClN₂O₄
• MW: 328.791243314743
• MDL: MFCD21496441
• CID: 859626
• PubChem ID: 17872806
• Update Time: 2025-08-03

Imidodicarbonic acid, (2-chloro-3-pyridinyl)-, bis(1,1-dimethylethyl) ester Chemical and Physical Properties

Names and Identifiers

• Imidodicarbonic acid, (2-chloro-3-pyridinyl)-, bis(1,1-dimethylethyl) ester
• Di-tert-Butyl 2-chloropyridin-3-ylimidodicarbonate
• 749265-07-4
• tert-butyl N-(2-chloropyridin-3-yl)-N-[(2-methylpropan-2-yl)oxycarbonyl]carbamate
• DTXSID90591417
• Di-tert-butyl (2-chloropyridin-3-yl)-2-imidodicarbonate
• MFCD21496441

• MDL： MFCD21496441
• Inchi： 1S/C15H21ClN2O4/c1-14(2,3)21-12(19)18(13(20)22-15(4,5)6)10-8-7-9-17-11(10)16/h7-9H,1-6H3
• InChI Key： OCIZYSQGQMHVPL-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CN=1)N(C(=O)OC(C)(C)C)C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 328.1189848g/mol
• Monoisotopic Mass: 328.1189848g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 68.7Ų

Additional information on Imidodicarbonic acid, (2-chloro-3-pyridinyl)-, bis(1,1-dimethylethyl) ester

Imidodicarbonic Acid, (2-Chloro-3-Pyridinyl)-, Bis(1,1-Dimethylethyl) Ester: A Comprehensive Overview

Imidodicarbonic acid, also known as carbamoyl isocyanate, is a versatile compound with a wide range of applications in organic synthesis. The specific compound in question, (2-chloro-3-pyridinyl) imidodicarbonic acid, is a derivative that has garnered significant attention due to its unique chemical properties and potential uses in various industries. This compound, with the CAS number 749265-07-4, is particularly notable for its role as an intermediate in the synthesis of bioactive molecules and agrochemicals.

The structure of this compound consists of a pyridine ring substituted with a chlorine atom at the 2-position and an imidodicarbonic acid group at the 3-position. The presence of the pyridine ring imparts aromatic stability and enhances the compound's reactivity in certain chemical transformations. The imidodicarbonic acid group, on the other hand, is a highly reactive moiety that can participate in various nucleophilic and electrophilic reactions. This combination makes the compound a valuable building block in organic chemistry.

Recent studies have highlighted the potential of this compound as an intermediate in the synthesis of herbicides and fungicides. For instance, researchers have explored its use in developing novel agrochemicals with improved efficacy and reduced environmental impact. The bis(1,1-dimethylethyl) ester form of this compound has been found to enhance its stability during synthesis and storage, making it more practical for large-scale applications.

In terms of synthesis, this compound can be prepared through a variety of methods, including nucleophilic substitution and coupling reactions. One common approach involves the reaction of 2-chloro-3-pyridinyl isocyanate with appropriate nucleophiles under controlled conditions. The choice of solvent, temperature, and reaction time plays a critical role in determining the yield and purity of the final product.

The chemical properties of this compound are influenced by its functional groups. The pyridine ring contributes to its basicity and aromaticity, while the imidodicarbonic acid group imparts reactivity towards nucleophiles such as amines and alcohols. These properties make it an ideal candidate for use in peptide synthesis and other bioconjugation reactions.

From an environmental standpoint, there has been growing interest in understanding the fate and behavior of this compound in natural systems. Studies have shown that it undergoes rapid degradation under UV light and microbial action, reducing its persistence in the environment. This makes it a more sustainable option compared to some traditional agrochemicals.

In conclusion, (2-chloro-3-pyridinyl) imidodicarbonic acid, with its unique structure and reactivity, continues to be a focal point for researchers in various fields. Its potential applications span from drug discovery to agrochemical development, making it a cornerstone in modern organic chemistry.